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Huntsville, AL - Alabama A&M University (AAMU) is actively engaged in a diverse range of

nanotechnology research initiatives, with a significant focus on the development and

characterization of advanced materials for sensor and energy-harvesting applications. This

technical guide provides an in-depth overview of key research areas, experimental protocols,

and quantitative data emerging from AAMU's laboratories, intended for researchers, scientists,

and professionals in drug development and materials science.

Core Research Areas in Nanotechnology
AAMU's nanotechnology research is primarily concentrated within the Department of Physics,

which is equipped with extensive laboratory facilities, including a Center for the Irradiation of

Materials and a NSF Center for Nonlinear Optics and Materials.[1] Key areas of investigation

include:

Nanocomposites: Development of polymer-based nanocomposites with enhanced electrical

and optical properties.[2]

Sensors: Fabrication and characterization of nano-based materials for biological and

chemical sensors, as well as infrared detectors.[2]

Energy Harvesting: Research into smart materials for harvesting energy to power low-power

autonomous electronics.[1]
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Biomedical Applications: Exploration of nanocomposite films for biomedical sensing.

A notable project in the biomedical space is the development of an antimicrobial nanofilm

derived from hemp by students in Dr. Lamin Kassama's Food Engineering Lab. This innovative

research focuses on creating active packaging that can kill or inhibit the growth of foodborne

bacteria like Salmonella and Listeria.

Featured Research: Pyroelectric Properties of
PVDF:MWCNT Nanocomposite Films
A significant area of research at AAMU involves the fabrication and characterization of

polyvinylidene fluoride (PVDF) nanocomposite films incorporating multi-walled carbon

nanotubes (MWCNTs). This research, led by a team of scientists including Dr. M. Edwards and

Dr. A. Batra, aims to develop advanced materials for uncooled infrared detectors.[3]

Quantitative Data Summary
The following table summarizes the key quantitative findings from the study on PVDF:MWCNT

nanocomposite films, comparing their properties to pristine PVDF films.

Property Pristine PVDF Film
PVDF:MWCNT
Nanocomposite Film

Dielectric Constant (ε') at 30°C ~10 ~16

Dielectric Loss (ε'') at 30°C ~0.02 ~0.04

Pyroelectric Coefficient (p) at

30°C (µC/m²K)
~25 ~35

Voltage Figure of Merit (Fv)

(m²/C)
~0.025 ~0.022

Current Figure of Merit (Fi)

(A/W)
~2.5 x 10⁻¹¹ ~3.5 x 10⁻¹¹

Detectivity Figure of Merit (Fd)

(Pa⁻¹/²)
~1.5 x 10⁻⁵ ~2.0 x 10⁻⁵
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Data extracted from "Pyroelectric Properties of PVDF:MWCNT Nanocomposite Film for

Uncooled Infrared Detectors."[3]

Experimental Protocols
Fabrication of PVDF:MWCNT Nanocomposite Films (Solution Casting Technique)[3]

Dispersion of MWCNTs: Multi-walled carbon nanotubes are dispersed in a suitable solvent

using an ultrasonic processor to ensure uniform distribution.

Polymer Solution Preparation: Polyvinylidene fluoride (PVDF) is dissolved in the same

solvent to create a polymer solution.

Mixing: The MWCNT dispersion is added to the PVDF solution and mixed thoroughly to form

the nanocomposite solution.

Casting: The resulting solution is poured into a suitable container or onto a substrate.

Solvent Evaporation: The solvent is allowed to evaporate slowly, leaving behind a thin film of

the PVDF:MWCNT nanocomposite.

Annealing: The dried films are annealed in air at 110°C for 2-3 hours to improve crystallinity

and remove any residual solvent.[4]

Poling: To induce pyroelectric properties, the films are poled at a high electric field (e.g., 5

kV/cm) at an elevated temperature (e.g., 60°C) for a specified duration (e.g., 2 hours).[4]

Characterization of Nanocomposite Films[3][4]

Dielectric Properties: The real (ε') and imaginary (ε'') parts of the dielectric constant are

measured as a function of temperature and frequency using an impedance analyzer.

Pyroelectric Coefficient Measurement: The pyroelectric current (I) is measured as a function

of the rate of change of temperature (dT/dt). The pyroelectric coefficient (p) is then calculated

using the formula: p = I / (A * (dT/dt)), where A is the electrode area.

Experimental Workflow
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Experimental workflow for PVDF:MWCNT nanocomposite film fabrication and characterization.
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Broader Nanotechnology Capabilities at AAMU
Beyond the specific research into PVDF:MWCNT nanocomposites, AAMU possesses a range

of capabilities and research interests in nanotechnology and materials science. The university's

faculty are engaged in research on:

Nano-antennas and Nanolithography

Nano-powders and their applications

Synthesis of nano-layered structures

Carbon-based nanocomposites

Crystal growth of piezoelectric and scintillator materials[2]

Organic electronics and solar cells[2]

These research areas are supported by facilities for microelectronics fabrication, surface

analysis, and electrical characterization.[5]

Future Directions and Collaborations
Alabama A&M University is actively expanding its research capabilities and collaborations. A

partnership with Sandia National Laboratories, formalized in 2022, is enhancing research in

material characterization, imaging processes, and tomographic sensing.[6] This collaboration,

along with ongoing research within the university, positions AAMU to make significant

contributions to the field of nanotechnology, with potential impacts on drug delivery,

diagnostics, and advanced therapeutics. The development of novel materials with tailored

properties remains a cornerstone of AAMU's nanotechnology initiatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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